![molecular formula C6H9N3O2 B1639288 1-ethyl-3-methyl-4-nitro-1H-pyrazole CAS No. 1001500-32-8](/img/structure/B1639288.png)
1-ethyl-3-methyl-4-nitro-1H-pyrazole
Overview
Description
1-ethyl-3-methyl-4-nitro-1H-pyrazole (EMNP) is a synthetic compound that has been studied for its potential applications in various scientific fields. It is a nitro compound with a pyrazole ring structure and is composed of four nitrogen atoms and two carbon atoms. EMNP has been found to have a wide range of biochemical and physiological effects, and has been studied for its potential use in various lab experiments.
Scientific Research Applications
Synthesis and Characterization
Facile Synthesis Methods : A study by Banoji et al. (2022) reports a facile synthetic method for pyrazol-4-yl-based compounds, highlighting the use of common organocatalysts and inexpensive materials. This method offers efficient synthesis routes for derivatives of 1-ethyl-3-methyl-4-nitro-1H-pyrazole.
Crystal Structure Analysis : Research by Viveka et al. (2016) focuses on the synthesis and structural analysis of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. The study provides insights into the crystal structures of pyrazole derivatives, which are crucial for understanding their properties and potential applications.
Biological Applications
Antimicrobial and Antifungal Activity : A study by Banoji et al. (2022) also demonstrates that some pyrazolyl-based anilines exhibit significant antibacterial and antifungal activities, suggesting potential applications in pharmaceuticals and biotechnology.
Antioxidant Properties : Research by Naveen et al. (2021) on a novel pyrazole derivative highlights its antioxidant susceptibilities, indicating potential use in medical and health-related fields.
Material Science Applications
Corrosion Inhibition : A study by Dohare et al. (2017) discusses the use of pyrazole derivatives as corrosion inhibitors for mild steel. This suggests potential applications in industrial processes and materials protection.
Fluorescence Probes : As mentioned by Banoji et al. (2022), certain pyrazolyl-based anilines with electron-donating groups exhibited emissions in the redshift region, indicating their potential as fluorescence probes in biological imaging.
Chemical Properties and Reactions
- Reactivity Studies : Research on the synthesis and reactivity of 3,4,5-1H-trinitropyrazole and its N-methyl derivative by [Dalinger et al. (2013)](https://consensus.app/papers/synthesis-comparison-reactivity-3451htrinitropyrazole-dalinger/ad12127fa75352d585edfb345d94db89/?utm_source=chatgpt) explores the nucleophilic substitution reactions of nitropyrazoles, which are relevant for understanding the chemical behavior of pyrazole derivatives.
Mechanism of Action
Target of Action
Pyrazole derivatives have been known to exhibit a wide range of biological activities, including roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Mode of Action
It is known that pyrazoles can exhibit tautomerism, a phenomenon that may influence their reactivity and interaction with their targets . This change in structure can translate into changes in properties, potentially affecting the way 1-ethyl-3-methyl-4-nitro-1H-pyrazole interacts with its targets .
Biochemical Pathways
Pyrazoles are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field .
Result of Action
Given the diverse biological activities of pyrazole derivatives, it can be inferred that the compound may have a significant impact at the molecular and cellular level .
properties
IUPAC Name |
1-ethyl-3-methyl-4-nitropyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2/c1-3-8-4-6(9(10)11)5(2)7-8/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYUHNNYPMAKLIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401290137 | |
Record name | 1-Ethyl-3-methyl-4-nitro-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401290137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1001500-32-8 | |
Record name | 1-Ethyl-3-methyl-4-nitro-1H-pyrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1001500-32-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Ethyl-3-methyl-4-nitro-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401290137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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